Cas no 62663-47-2 (Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-)

Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- structure
62663-47-2 structure
Product Name:Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
CAS No:62663-47-2
MF:C22H29NS
MW:339.537364721298
CID:436178
PubChem ID:71384081
Update Time:2025-04-19

Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
    • 2-methyl-1-[3-(4-methylphenyl)sulfanyl-3-phenylpropyl]piperidine
    • 2-Methyl-1-{3-[(4-methylphenyl)sulfanyl]-3-phenylpropyl}piperidine
    • 62663-47-2
    • DTXSID10806358
    • Inchi: 1S/C22H29NS/c1-18-11-13-21(14-12-18)24-22(20-9-4-3-5-10-20)15-17-23-16-7-6-8-19(23)2/h3-5,9-14,19,22H,6-8,15-17H2,1-2H3
    • InChI Key: QRDZXLXJOXPIKP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C(C1C=CC=CC=1)CCN1CCCCC1C

Computed Properties

  • Exact Mass: 339.20227
  • Monoisotopic Mass: 339.20207110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 28.5Ų

Experimental Properties

  • PSA: 3.24
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